2-[(3-ethyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(2-fluorophenyl)acetamide

• IUPAC Name: 2-(3-ethyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanyl-N-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C16H14FN3O2S2/c1-2-20-15(22)14-12(7-8-23-14)19-16(20)24-9-13(21)18-11-6-4-3-5-10(11)17/h3-8H,2,9H2,1H3,(H,18,21)
• InChI Key: FBTJQQLSQDPOMU-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(C=CS2)N=C1SCC(=O)NC3=CC=CC=C3F
• Molecular Formula: C16H14FN3O2S2
• Molecular Weight: 363.4 g/mol

Description

2-[(3-ethyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(2-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C16H14FN3O2S2 and its molecular weight is 363.43. The purity is usually 95%.
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Scientific Research Applications

Dual Inhibitory Activities

One study highlights the synthesis of compounds as potential dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR), key enzymes in the nucleotide biosynthesis pathway. These inhibitors, including variations of the specified chemical structure, have shown significant potency, suggesting their potential in cancer therapy due to their ability to target essential enzymes in tumor cell proliferation (Gangjee et al., 2008).

Molecular Docking and Antiviral Activity

Another research angle involves quantum chemical analysis and molecular docking studies, particularly in the context of antiviral activities against SARS-CoV-2. These studies provide insights into the molecular structure, interactions, and potential efficacy of related compounds in inhibiting viral replication, with emphasis on their drug likeness and pharmacokinetic properties (Mary et al., 2020).

Crystal Structure Analysis

Research on the crystal structures of derivatives of the specified chemical structure aids in understanding the molecular conformations and interactions that contribute to their biological activity. These structural insights are vital for the rational design of more effective therapeutic agents (Subasri et al., 2017).

Antitumor Activity

The synthesis and evaluation of antitumor activity of new derivatives based on the thieno[3,2-d]pyrimidine scaffold have been explored, demonstrating the potential of these compounds in cancer treatment through various mechanisms, including the inhibition of cell proliferation in human cancer cell lines (Hafez & El-Gazzar, 2017).